Cas no 1170006-03-7 (3-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1-(4-fluorophenyl)methylurea)

• Product Name: 3-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1-(4-fluorophenyl)methylurea
• CAS No: 1170006-03-7
• MF: C₁₈H₁₈FN₃O₂
• MW: 327.352827548981
• CID: 5910864
• PubChem ID: 30375863
• Update Time: 2025-06-09

3-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1-(4-fluorophenyl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1-(4-fluorophenyl)methylurea
• VU0646924-1
• 3-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1-[(4-fluorophenyl)methyl]urea
• 1170006-03-7
• 1-(1-ethyl-2-oxo-3H-indol-5-yl)-3-[(4-fluorophenyl)methyl]urea
• AKOS024513188
• 1-(1-ethyl-2-oxoindolin-5-yl)-3-(4-fluorobenzyl)urea
• F5539-0096

• Inchi： 1S/C18H18FN3O2/c1-2-22-16-8-7-15(9-13(16)10-17(22)23)21-18(24)20-11-12-3-5-14(19)6-4-12/h3-9H,2,10-11H2,1H3,(H2,20,21,24)
• InChI Key： CWYVUQSIIRODPP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(NC1C=CC2=C(C=1)CC(N2CC)=O)=O

Computed Properties

• Exact Mass: 327.13830499g/mol
• Monoisotopic Mass: 327.13830499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 3-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1-(4-fluorophenyl)methylurea

3-(1-Ethyl-2-Oxo-2,3-Dihydro-1H-Indol-5-Yl)-1-(4-Fluorophenyl)Methylurea: A Comprehensive Overview

The compound with CAS No. 1170006-03-7, known as 3-(1-Ethyl-2-Oxo-2,3-Dihydro-1H-Indol-5-Yl)-1-(4-Fluorophenyl)Methylurea, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an indole derivative with a methylurea group. The indole moiety, a heterocyclic aromatic structure, is a common feature in many bioactive compounds, while the methylurea group adds versatility to its chemical properties.

Recent studies have highlighted the potential of this compound in various therapeutic applications. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated its promising anti-inflammatory and antioxidant properties. The 4-fluorophenyl substituent plays a crucial role in modulating the compound's bioavailability and selectivity. Fluorine substitution is known to enhance lipophilicity and stability, making it a valuable modification in drug design.

The synthesis of 3-(1-Ethyl-2-Oxo-2,3-Dihydro-1H-indol-5-Yl)-1-(4-fluorophenyl)methylurea involves a multi-step process that typically begins with the preparation of the indole derivative. The introduction of the ethyl group and subsequent oxidation steps are critical for achieving the desired structure. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, leading to higher yields and improved purity.

In terms of biological activity, this compound has shown remarkable efficacy in inhibiting certain enzymes associated with neurodegenerative diseases. A study conducted by researchers at Stanford University revealed that it exhibits potent inhibitory activity against acetylcholinesterase (AChE), a key enzyme implicated in Alzheimer's disease. The methylurea group contributes significantly to this activity by forming hydrogen bonds with the enzyme's active site.

Furthermore, the compound's ability to penetrate cellular membranes has been explored in depth. Utilizing computational modeling tools such as molecular docking and dynamics simulations, scientists have gained insights into its interaction with cellular receptors. These studies have provided valuable information for designing analogs with enhanced pharmacokinetic properties.

The integration of fluorine into the molecule also introduces unique electronic effects that influence its reactivity and selectivity. Fluorinated compounds are increasingly being explored in drug discovery due to their ability to modulate receptor interactions without significantly altering molecular size. This property makes 3-(1-Ethyl...methylurea) a strong candidate for further development in targeted therapies.

In conclusion, 3-(1-Ethyl...methylurea) represents a compelling example of how structural modifications can enhance the therapeutic potential of organic compounds. With ongoing research focusing on its mechanism of action and pharmacokinetics, this compound holds promise for advancing treatments in various medical fields. Its unique combination of structural features and biological activity positions it as a key player in future drug development efforts.